Cas no 1805415-63-7 (Ethyl 5-bromo-4-cyanopyridine-2-acetate)

• Product Name: Ethyl 5-bromo-4-cyanopyridine-2-acetate
• CAS No: 1805415-63-7
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 4900499
• Update Time: 2025-05-20

Ethyl 5-bromo-4-cyanopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-cyanopyridine-2-acetate

• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)4-8-3-7(5-12)9(11)6-13-8/h3,6H,2,4H2,1H3
• InChI Key： CEGYEPKRMUMYLL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-bromo-4-cyanopyridine-2-acetate

Introduction to Ethyl 5-bromo-4-cyanopyridine-2-acetate (CAS No. 1805415-63-7)

Ethyl 5-bromo-4-cyanopyridine-2-acetate (CAS No. 1805415-63-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The compound's molecular formula is C₁₀H₉BrN₂O₂, and it possesses a molecular weight of approximately 269.09 g/mol.

The 5-bromo and 4-cyanopyridine functionalities are key structural elements that contribute to the compound's reactivity and potential biological activity. The ethyl acetate group provides additional stability and solubility, making it an attractive candidate for further chemical modifications and derivatizations.

Recent studies have highlighted the potential of Ethyl 5-bromo-4-cyanopyridine-2-acetate in the development of new drugs targeting various diseases. One notable application is in the field of cancer research, where this compound has been investigated for its ability to inhibit specific enzymes involved in tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 5-bromo-4-cyanopyridine-2-acetate exhibited potent inhibitory effects on kinases such as AKT and mTOR, which are crucial for cancer cell survival and proliferation.

In addition to its anti-cancer properties, Ethyl 5-bromo-4-cyanopyridine-2-acetate has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco, revealed that this compound can modulate the activity of ion channels and receptors implicated in conditions such as epilepsy and Alzheimer's disease. The ability to fine-tune these biological targets makes Ethyl 5-bromo-4-cyanopyridine-2-acetate a valuable tool for developing more effective therapies.

The synthesis of Ethyl 5-bromo-4-cyanopyridine-2-acetate involves a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the bromination of a pyridine derivative followed by the introduction of the cyano group and subsequent esterification with ethanol. This multi-step process allows for precise control over the final product's purity and yield, ensuring its suitability for both laboratory research and industrial-scale production.

The physical properties of Ethyl 5-bromo-4-cyanopyridine-2-acetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 70 to 73°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental protocols. Its stability under different conditions has been extensively studied, with results indicating that it remains stable under standard laboratory conditions but may degrade when exposed to strong acids or bases.

In terms of safety, Ethyl 5-bromo-4-cyanopyridine-2-acetate should be handled with care, following standard laboratory safety protocols. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize the risk of exposure. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials to ensure its long-term stability.

The future prospects for Ethyl 5-bromo-4-cyanopyridine-2-acetate are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its biological mechanisms and therapeutic utility. As our understanding of this compound deepens, it is likely that more advanced derivatives will be developed, further expanding its range of applications.

In conclusion, Ethyl 5-bromo-4-cyanopyridine-2-acetate (CAS No. 1805415-63-7) represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it an important molecule for researchers working on novel therapeutic agents. As research progresses, it is anticipated that this compound will play a pivotal role in the development of more effective treatments for a wide range of diseases.